Cas no 2680711-74-2 (1-(4-fluorophenyl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(4-fluorophenyl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid
• CAS No: 2680711-74-2
• MF: C₁₂H₇F₄N₃O₃
• MW: 317.1958963871
• CID: 5633323
• PubChem ID: 165936188
• Update Time: 2025-06-25

1-(4-fluorophenyl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid
• EN300-28293296
• 2680711-74-2

• Inchi： 1S/C12H7F4N3O3/c13-6-1-3-7(4-2-6)19-9(8(5-17-19)10(20)21)18-11(22)12(14,15)16/h1-5H,(H,18,22)(H,20,21)
• InChI Key： XIAXZOAJYNBQJE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(=C(C(=O)O)C=N1)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 317.04235374g/mol
• Monoisotopic Mass: 317.04235374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 84.2Ų

Additional information on 1-(4-fluorophenyl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid

Introduction to 1-(4-fluorophenyl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid (CAS No. 2680711-74-2)

The compound 1-(4-fluorophenyl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid, identified by its CAS number 2680711-74-2, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a 4-fluorophenyl group and a 2,2,2-trifluoroacetamido moiety contributes to its distinct pharmacophoric properties, making it a valuable scaffold for drug discovery and development.

Recent research has highlighted the potential of pyrazole derivatives as therapeutic agents. Pyrazole compounds are known for their versatility in interacting with biological targets, including enzymes and receptors. The introduction of fluorine atoms into the aromatic ring enhances the metabolic stability and binding affinity of the molecule. Specifically, the 4-fluorophenyl substituent is recognized for its ability to modulate electronic properties and improve oral bioavailability, a critical factor in drug design.

The 2,2,2-trifluoroacetamido group further enhances the compound's pharmacological profile by contributing to its solubility and stability. This amide-like moiety is often employed in medicinal chemistry to improve pharmacokinetic properties while maintaining biological activity. The combination of these structural elements in 1-(4-fluorophenyl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid suggests a multifaceted approach to addressing various therapeutic challenges.

In the realm of oncology, pyrazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. Studies have demonstrated that modifications at the 4-position of the pyrazole ring can significantly alter binding interactions with target proteins. The fluorine atom in the 4-fluorophenyl group plays a crucial role in enhancing binding affinity by participating in hydrophobic interactions and π-stacking effects. This has led to the development of several lead compounds that are currently undergoing preclinical evaluation.

Additionally, the trifluoroacetamide functionality has been explored for its anti-inflammatory and immunomodulatory properties. Research indicates that such amides can interact with cytokine receptors and modulate inflammatory pathways. The compound's ability to influence these pathways makes it a candidate for treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Preclinical studies have shown encouraging results in animal models, suggesting potential therapeutic benefits.

The synthesis of 1-(4-fluorophenyl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms is particularly challenging due to their high reactivity and sensitivity to light and moisture. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are employed to achieve high yields and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for further biological testing.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and its biological targets. Docking simulations have revealed that the 4-fluorophenyl group aligns optimally with hydrophobic pockets in target proteins, while the trifluoroacetamido moiety forms hydrogen bonds with polar residues. These insights have guided medicinal chemists in optimizing analogs with improved potency and selectivity.

The pharmacokinetic profile of 1-(4-fluorophenyl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid has been evaluated through in vitro and in vivo studies. Preliminary data suggest favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits moderate solubility in water due to the polar nature of the amide group but demonstrates good oral bioavailability when administered to animal models. These findings are crucial for assessing its potential as a drug candidate.

In conclusion,1-(4-fluorophenyl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid (CAS No. 2680711-74-2) represents a promising lead compound with diverse therapeutic applications. Its unique structural features contribute to its biological activity and pharmacokinetic profile, making it an attractive candidate for further development. Ongoing research efforts aim to refine synthetic methodologies and explore novel applications, ensuring that this compound fulfills its potential as a therapeutic agent.